Cas no 121356-80-7 (2-Pyrimidinehexanol)
2-Pyrimidinehexanol structure
Product Name:2-Pyrimidinehexanol
CAS No:121356-80-7
MF:C10H16N2O
MW:180.246842384338
CID:104745
PubChem ID:19876773
Update Time:2025-04-18
2-Pyrimidinehexanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinehexanol
- 2-Pyrimidinehexanol (9CI)
- 6-pyrimidin-2-ylhexan-1-ol
- DTXSID20600900
- SCHEMBL9741621
- 121356-80-7
- 6-(PYRIMIDIN-2-YL)HEXAN-1-OL
- GLXQBTWGXGPFPK-UHFFFAOYSA-N
-
- Inchi: 1S/C10H16N2O/c13-9-4-2-1-3-6-10-11-7-5-8-12-10/h5,7-8,13H,1-4,6,9H2
- InChI Key: GLXQBTWGXGPFPK-UHFFFAOYSA-N
- SMILES: OCCCCCCC1N=CC=CN=1
Computed Properties
- Exact Mass: 180.12638
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46Ų
Experimental Properties
- PSA: 46.01
2-Pyrimidinehexanol Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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